Cas no 728864-98-0 (2-((3-Methoxyphenyl)amino)thiazole-4-carboxylic acid)

• Product Name: 2-((3-Methoxyphenyl)amino)thiazole-4-carboxylic acid
• CAS No: 728864-98-0
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• MDL: MFCD04117328
• CID: 2112516
• Update Time: 2023-08-03

2-((3-Methoxyphenyl)amino)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methoxyphenyl)amino]-4-Thiazolecarboxylic acid
• 2-((3-Methoxyphenyl)amino)thiazole-4-carboxylic acid
• 2-(3-Methoxy-phenylamino)-thiazole-4-carboxylic acid
• 2-(3-Methoxy-phenylamino)-thiazole-4-carboxylic
• 2-(3-methoxyphenylamino)thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-[(3-methoxyphenyl)amino]-

• MDL： MFCD04117328
• Inchi： 1S/C11H10N2O3S/c1-16-8-4-2-3-7(5-8)12-11-13-9(6-17-11)10(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： KZHXAIJZHBKLQZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Topological Polar Surface Area: 99.7